N-(3-{[(E)-(2,4-dichlorophenyl)methylidene]amino}phenyl)acetamide

• Molecular Formula: C15H12Cl2N2O
• Molecular Weight: 307.2 g/mol
• IUPAC Name: N-[3-[(2,4-dichlorophenyl)methylideneamino]phenyl]acetamide
• InChI: InChI=1S/C15H12Cl2N2O/c1-10(20)19-14-4-2-3-13(8-14)18-9-11-5-6-12(16)7-15(11)17/h2-9H,1H3,(H,19,20)
• InChI Key: VIIZHCQALHIWBP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)N=CC2=C(C=C(C=C2)Cl)Cl

Description

N-(3-{[(E)-(2,4-dichlorophenyl)methylidene]amino}phenyl)acetamide is a chemical compound that belongs to the class of Schiff bases Schiff bases are characterized by the presence of a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-{[(E)-(2,4-dichlorophenyl)methylidene]amino}phenyl)acetamide typically involves the condensation reaction between 2,4-dichlorobenzaldehyde and 3-aminophenylacetamide. The reaction is usually carried out in the presence of a catalyst such as glacial acetic acid under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to increase yield and purity, as well as implementing continuous flow processes to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-(3-{[(E)-(2,4-dichlorophenyl)methylidene]amino}phenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the Schiff base to its corresponding amine.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorinated positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to substitute the chlorine atoms.

Major Products Formed

Oxidation: Formation of this compound oxides.

Reduction: Formation of this compound amines.

Substitution: Formation of substituted derivatives with various functional groups replacing the chlorine atoms.

Scientific Research Applications

N-(3-{[(E)-(2,4-dichlorophenyl)methylidene]amino}phenyl)acetamide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology: Investigated for its antimicrobial and antifungal activities.

Medicine: Explored for its potential as an anti-inflammatory and anticancer agent.

Industry: Utilized in the synthesis of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(3-{[(E)-(2,4-dichlorophenyl)methylidene]amino}phenyl)acetamide involves its interaction with various molecular targets. In biological systems, it can bind to enzymes or receptors, inhibiting their activity and leading to therapeutic effects. The Schiff base moiety allows for the formation of stable complexes with metal ions, which can enhance its biological activity.

Comparison with Similar Compounds

Similar Compounds

• N-(4-{[(E)-(3,5-dichloro-2-hydroxyphenyl)methylidene]amino}phenyl)acetamide
• N-(4-{[(E)-(2-chloroquinolin-3-yl)methylidene]amino}phenyl)acetamide
• N-(4-{[(E)-(4-nitrophenyl)methylidene]amino}phenyl)acetamide

Uniqueness

N-(3-{[(E)-(2,4-dichlorophenyl)methylidene]amino}phenyl)acetamide is unique due to the presence of the 2,4-dichlorophenyl group, which imparts distinct electronic and steric properties. This makes it particularly effective in forming stable metal complexes and exhibiting significant biological activity compared to its analogs.